Cas no 64788-56-3 (1H-Indole-3-carboxaldehyde,2-chloro-1-(1-methylethyl)-)

• Product Name: 1H-Indole-3-carboxaldehyde,2-chloro-1-(1-methylethyl)-
• CAS No: 64788-56-3
• MF: C₁₂H₁₂ClNO
• MW: 221.682782173157
• CID: 504323
• PubChem ID: 320439
• Update Time: 2025-04-19

1H-Indole-3-carboxaldehyde,2-chloro-1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carboxaldehyde,2-chloro-1-(1-methylethyl)-
• 64788-56-3
• DTXSID00313248
• NSC 268304
• 2-Chloro-1-(propan-2-yl)-1H-indole-3-carbaldehyde
• NSC268304
• NSC-268304

• Inchi： 1S/C12H12ClNO/c1-8(2)14-11-6-4-3-5-9(11)10(7-15)12(14)13/h3-8H,1-2H3
• InChI Key： BTMWQFLDYPPTLU-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C2C=CC=CC=2N1C(C)C

Computed Properties

• Exact Mass: 221.06086
• Monoisotopic Mass: 221.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 22Ų

Experimental Properties

• Density: 1.2
• Boiling Point: 352°C at 760 mmHg
• Flash Point: 166.7°C
• Refractive Index: 1.584
• PSA: 22
• LogP: 3.68810